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Cat. No.: B122354

Abstract

This technical guide provides a comprehensive overview of the fragrance molecule Helional,
from its initial discovery and historical context to its detailed chemical synthesis and the current
understanding of its mechanism of action on olfactory receptors. This document is intended for
researchers, scientists, and professionals in the fields of fragrance chemistry, sensory science,
and drug development, offering a consolidated resource of technical data, experimental
protocols, and signaling pathway visualizations.

Introduction

Helional®, chemically known as 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal, is a
synthetic aromatic aldehyde that has become a cornerstone in modern perfumery since its
introduction.[1][2] Renowned for its unique and complex scent profile, it imparts fresh, aqueous,
and subtly floral notes reminiscent of melon, cyclamen, and sea breeze.[1][3][4] Its stability and
versatility have led to its widespread use in a vast array of consumer products, from fine
fragrances to household cleaners and personal care items.[5][6] This guide delves into the
scientific journey of Helional, offering a detailed exploration of its creation and biological
interaction.

Discovery and History

The journey of Helional began in the laboratories of International Flavors & Fragrances (IFF), a
company at the forefront of fragrance and flavor innovation.
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The Pioneers: Beets and van Essen

Helional was first synthesized and subsequently patented in 1958 by Dutch chemists G. J.
Beets and H. van Essen, both working for IFF.[7] Their work was a significant contribution to
the expanding palette of synthetic fragrance materials available to perfumers at the time.

Commercial Introduction and Impact

Following its discovery, Helional was commercially introduced in the early 1960s.[7] Its novel
"ocean-fresh" character provided a new creative direction in perfumery, moving towards lighter,
more transparent, and aqueous scents. It is considered a key molecule in the development of
marine and "muguet” (lily-of-the-valley) style fragrances.[7]

Physicochemical Properties of Helional

A summary of the key physicochemical properties of Helional is presented in Table 1.
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Property Value Reference
2-Methyl-3-(3,4-

Chemical Name methylenedioxyphenyl)propan [51[7]
al
Helional, Ocean Propanal,

Synonyms ) [7118]
Tropional, Floramelon

CAS Number 1205-17-0 [7]

Molecular Formula C11H1203 [51[7]

Molecular Weight 192.21 g/mol [7]

Appearance Colorless to pale yellow liquid [31[7]
Fresh, watery, melon, floral

Odor Profile (heliotrope, lily-of-the-valley), [1107]
green

Odor Detection Threshold 0.14 ppb [9]

Boiling Point 282 °C [5]

Density ~1.162 g/cm3 [5]

Flash Point Approximately 100 °C [7]

Chemical Synthesis of Helional

Several synthetic routes for the production of Helional have been developed. The most

common and industrially significant method is the crossed-aldol condensation, though

alternative methods exist.

Crossed-Aldol Condensation Route

This is the most prevalent method for synthesizing Helional. It involves a two-step process

starting from piperonal (also known as heliotropin) and propanal.

Step 1: Crossed-Aldol Condensation
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o Reactants: Piperonal and propanal are reacted in the presence of a base catalyst. Common
catalysts include inorganic strong alkalis or, more recently, strongly basic anion exchange
resins to minimize side reactions.

e Reaction Conditions: The reaction is typically carried out at a controlled temperature, for
instance, between 20-50 °C.

 Intermediate Product: This step yields piperonylidene propanal (an a,B-unsaturated
aldehyde).

o Challenges: A key challenge in this step is the potential for self-condensation of propanal,
which can lower the yield of the desired crossed-aldol product. Careful control of reaction
conditions is crucial to maximize the formation of piperonylidene propanal.

Step 2: Selective Hydrogenation

o Reactant: The intermediate, piperonylidene propanal, is subjected to selective
hydrogenation.

o Catalyst: A variety of catalysts can be used, with 5% Palladium on carbon (Pd/C) being a
common choice. Other catalysts like P-2-Ni-Cu have also been reported.

o Reaction Conditions: The hydrogenation is carried out under a hydrogen atmosphere. The
pressure and temperature are controlled to ensure the selective reduction of the carbon-
carbon double bond without reducing the aldehyde group.

o Final Product: This step yields the final product, Helional (2-Methyl-3-(3,4-
methylenedioxyphenyl)propanal).

 Purification: The crude product is typically purified by distillation under reduced pressure.
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Crossed-Aldol Condensation Synthesis of Helional.

Alternative Synthesis Routes

Other methods for synthesizing Helional have been explored to overcome some of the
limitations of the aldol condensation route, such as improving yield and simplifying purification.

This method starts with 1,2-methylenedioxybenzene.

e Reactants: 1,2-methylenedioxybenzene is reacted with 2-methylprop-2-ene-1,1-diyl
diacetate.

 Intermediate Formation: This reaction forms l-acetoxy-2-methyl-3-(3,4-
methylendioxyphenyl)propene.

» Hydrolysis: The intermediate is then hydrolyzed to yield Helional.
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Alkylation Synthesis Route to Helional.

This synthetic pathway offers another alternative for the preparation of Helional.
 Starting Material: The synthesis begins with 5-propanoyl-1,3-benzodioxol.

¢ Vilsmeier-Haack Reaction: The starting material is reacted with a Vilsmeier reagent (e.g.,
formed from phosphorus oxychloride and dimethylformamide) at a controlled temperature
(e.g., 0-40 °C). This step produces the unsaturated chloroaldehyde, 3-(benzo-1,3-dioxol-5-
yl)-3-chloro-2-methylacrylaldehyde.

» Hydrodechlorination: The chloroaldehyde intermediate is then subjected to
hydrodechlorination. This is typically achieved using a catalyst such as 5% Pd/C in the
presence of a base (either organic or inorganic) and hydrogen gas.

e Final Product: This final step yields Helional.
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Vilsmeier Reaction and Hydrodechlorination Route to Helional.

Mechanism of Olfactory Action

The perception of Helional's unique scent is initiated by its interaction with specific olfactory
receptors in the nasal epithelium.

Olfactory Receptor Activation

Research has identified the human olfactory receptor OR2J3 as a specific receptor for
Helional.[10] The binding of a Helional molecule to OR2J3 is the first step in the signal
transduction cascade that ultimately leads to the perception of its characteristic odor.

Intracellular Signaling Pathway

The activation of OR2J3 by Helional triggers a downstream signaling cascade within the
olfactory sensory neuron. While the canonical olfactory pathway involves the G-protein Goolf
and adenylyl cyclase leading to cAMP production, studies on Helional's effect in other cell
types expressing OR2J3 have elucidated a pathway involving Phosphoinositide 3-kinase
(PI3K).

e Ligand Binding: Helional binds to and activates the G-protein coupled receptor, OR2J3.

o G-Protein Activation: Upon receptor activation, an associated G-protein is activated.
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PI3K Activation: The activated G-protein stimulates the activity of Phosphoinositide 3-kinase
(PI3K).

Intracellular Calcium Release: Activation of the PI3K pathway leads to the release of calcium
ions (Ca2*) from intracellular stores.

ERK Phosphorylation: The increase in intracellular calcium and other downstream effectors
of the PI3K pathway result in the phosphorylation and activation of Extracellular signal-
regulated kinase (ERK).

Cellular Response: In the context of olfaction, this signaling cascade culminates in the
depolarization of the olfactory sensory neuron and the transmission of a neural signal to the
brain for processing. Interestingly, in non-small-cell lung cancer cells, this pathway has been
shown to promote apoptosis and inhibit proliferation.[10]
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Helional-Induced Olfactory Signaling Pathway via OR2J3.
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Applications in Fragrance and Beyond

Helional's primary application is as a fragrance ingredient. Its fresh and clean scent profile
makes it a versatile component in:

o Fine Fragrances: It is a key building block in marine, ozonic, and transparent floral
compositions.

o Personal Care Products: Used in soaps, shampoos, deodorants, and lotions to impart a
fresh and clean aroma.[6]

e Household Products: Incorporated into laundry detergents, fabric softeners, and air
fresheners for its pleasant and lasting scent.[5][6]

Beyond its use in perfumery, the discovery of Helional's interaction with OR2J3 and its effects
on cell signaling pathways in non-olfactory tissues has opened up new avenues of research
into the potential therapeutic applications of fragrance molecules.

Conclusion

From its discovery in the mid-20th century, Helional has established itself as an indispensable
molecule in the perfumer's palette. Its synthesis, primarily through a robust crossed-aldol
condensation reaction, has been refined over the years. The elucidation of its specific
interaction with the olfactory receptor OR2J3 and the subsequent PI3K-mediated signaling
pathway provides a deeper understanding of how this molecule elicits its characteristic fresh
and aqueous scent. As research continues to uncover the broader biological activities of
fragrance molecules, the story of Helional serves as a compelling example of the intricate and
evolving science of scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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